Cas no 52159-67-8 (Methyl 3-chloro-2-hydroxybenzoate)

• Product Name: Methyl 3-chloro-2-hydroxybenzoate
• CAS No: 52159-67-8
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• MDL: MFCD00128116
• CID: 374158
• PubChem ID: 104098
• Update Time: 2025-05-20

Methyl 3-chloro-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-hydroxybenzoate
• Benzoic acid,3-chloro-2-hydroxy-, methyl ester
• Methyl 3-chlorosalicylate
• METHYL-3-CHLORO-2-HYDROXYBENZOATE
• 3-Chlor-2-hydroxy-benzoesaeure-methylester
• 3-chloro-2-hydroxy-benzoic acid methyl ester
• 3-chloro-hydroxybenzoic acid methyl ester
• 3-Chlor-salicylsaeure-methylester
• FT-0703921
• Methyl3-chloro-2-hydroxybenzoate
• MVXSDDGVZSEOIS-UHFFFAOYSA-N
• DTXSID30200177
• SY102484
• AC-28688
• MFCD00128116
• EN300-1615099
• CL8549
• METHYL M-CHLOROSALICYLATE
• 52159-67-8
• A848117
• FS-3137
• NS00032436
• 3-Chloro-2-hydroxybenzoic acid methyl ester
• Benzoic acid, 3-chloro-2-hydroxy-, methyl ester
• 3V9LCX453D
• SCHEMBL2796868
• methyl-3-chloro-salicylate
• UNII-3V9LCX453D
• AKOS006271862
• CS-W006044
• EINECS 257-694-5
• DTXCID30122668

• MDL： MFCD00128116
• Inchi： 1S/C8H7ClO3/c1-12-8(11)5-3-2-4-6(9)7(5)10/h2-4,10H,1H3
• InChI Key： MVXSDDGVZSEOIS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)OC)=C1O

Computed Properties

• Exact Mass: 186.00800
• Monoisotopic Mass: 186.008372
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.354
• Boiling Point: 238.4°Cat760mmHg
• Flash Point: 98°C
• Refractive Index: 1.564
• PSA: 46.53000
• LogP: 1.83220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-chloro-2-hydroxybenzoate

Methyl 3-Chloro-2-Hydroxybenzoate: A Comprehensive Overview

Methyl 3-chloro-2-hydroxybenzoate, also known by its CAS number 52159-67-8, is a compound of significant interest in various scientific and industrial applications. This compound is a methyl ester derivative of 3-chloro-2-hydroxybenzoic acid, and its structure consists of a benzene ring substituted with a hydroxyl group at position 2, a chlorine atom at position 3, and a methyl ester group at position 1. The unique combination of these functional groups makes it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of Methyl 3-chloro-2-hydroxybenzoate in the development of novel drugs. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Methyl 3-chloro-2-hydroxybenzoate exhibit potent inhibitory activity against certain enzymes involved in inflammatory pathways. This finding underscores its potential as a lead compound in drug discovery efforts.

In addition to its pharmaceutical applications, Methyl 3-chloro-2-hydroxybenzoate has found utility in the agrochemical industry. Its ability to act as a plant growth regulator has been extensively studied, with recent research indicating that it can enhance the resistance of crops to environmental stressors such as drought and salinity. A report from the International Journal of Agricultural Chemistry detailed experiments where this compound was applied to wheat plants, resulting in improved growth rates and increased yields under adverse conditions.

The synthesis of Methyl 3-chloro-2-hydroxybenzoate involves several steps, including chlorination, hydroxylation, and esterification processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For example, researchers have developed catalysts that significantly reduce reaction times while minimizing byproduct formation during the esterification step. These innovations are expected to lower production costs and improve the scalability of this compound for industrial use.

From a chemical standpoint, Methyl 3-chloro-2-hydroxybenzoate exhibits interesting physical and chemical properties. Its solubility in organic solvents makes it suitable for use in organic reactions, while its stability under moderate conditions ensures its applicability in various synthesis pathways. Furthermore, spectroscopic analyses have revealed that the compound displays distinct UV-vis absorption characteristics, which could be exploited for sensing applications or as components in optoelectronic devices.

Looking ahead, the demand for Methyl 3-chloro-2-hydroxybenzoate is expected to grow as its applications continue to expand into emerging fields such as nanotechnology and green chemistry. Ongoing research is focused on optimizing its synthesis routes and exploring new functionalization strategies to unlock further potential uses.